2-((1-(2-(1H-benzo[d]imidazol-1-yl)acetyl)piperidin-4-yl)oxy)nicotinonitrile
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Overview
Description
2-((1-(2-(1H-benzo[d]imidazol-1-yl)acetyl)piperidin-4-yl)oxy)nicotinonitrile is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is of particular interest due to its unique structure and mechanism of action, which make it a promising candidate for a variety of research applications. In
Scientific Research Applications
Antitumor Activity
The compound’s chemical structure suggests potential antitumor properties. Researchers have explored its effects on various cancer cell lines, including MCF-7 and CaCo-2. Further studies are needed to elucidate its mechanism of action and evaluate its efficacy as an antitumor agent .
Antibacterial and Antimycobacterial Properties
Imidazole derivatives often exhibit antibacterial activity. This compound may have the potential to combat bacterial infections, including mycobacterial species. Investigating its interactions with bacterial targets could provide valuable insights for drug development .
Anti-Inflammatory Effects
Imidazole-containing compounds have been investigated for their anti-inflammatory properties. This compound might modulate inflammatory pathways, making it relevant for conditions such as rheumatoid arthritis or other inflammatory disorders .
Antiviral Activity
Certain imidazole derivatives demonstrate antiviral effects. Researchers could explore whether this compound inhibits viral replication or affects viral proteins. Such investigations could lead to novel antiviral therapies .
Antioxidant Potential
Imidazole-based molecules often possess antioxidant properties. This compound might scavenge free radicals, protecting cells from oxidative damage. Evaluating its antioxidant capacity could be valuable for health-related applications .
Anti-Ulcer Activity
Given its structural features, this compound could potentially influence gastric acid secretion or mucosal protection. Investigating its effects on ulcer formation and healing might reveal its anti-ulcer potential .
Mechanism of Action
Target of Action
It’s known that imidazole-containing compounds, which this compound is a part of, have a broad range of biological activities . They are known to interact with various targets, leading to their use in a wide range of applications, from pharmaceuticals and agrochemicals to functional materials and catalysis .
Mode of Action
Imidazole derivatives are known to show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities . The exact interaction of this compound with its targets would depend on the specific target and the context of its use.
Biochemical Pathways
Given the broad range of activities of imidazole derivatives , it can be inferred that this compound could potentially affect multiple biochemical pathways. The exact pathways and their downstream effects would depend on the specific target of the compound.
Result of Action
Imidazole derivatives are known to have a wide range of biological activities , suggesting that this compound could have diverse effects at the molecular and cellular level.
properties
IUPAC Name |
2-[1-[2-(benzimidazol-1-yl)acetyl]piperidin-4-yl]oxypyridine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N5O2/c21-12-15-4-3-9-22-20(15)27-16-7-10-24(11-8-16)19(26)13-25-14-23-17-5-1-2-6-18(17)25/h1-6,9,14,16H,7-8,10-11,13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KXBFOOXYONBERH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1OC2=C(C=CC=N2)C#N)C(=O)CN3C=NC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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